![molecular formula C15H21N3 B5672945 1-cyclohexyl-3,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridine](/img/structure/B5672945.png)
1-cyclohexyl-3,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Pyrazolo[3,4-b]pyridines are synthesized through various methods, starting from either preformed pyrazoles or pyridines. A notable method involves the ultrasound-promoted regioselective synthesis of fused polycyclic derivatives, which offers rapid production and excellent yields (Nikpassand et al., 2010). Additionally, innovative approaches like four-component bicyclization strategies have been developed to create skeletally diverse derivatives, showcasing the adaptability of synthesis methods for pyrazolo[3,4-b]pyridines (Tu et al., 2014).
Molecular Structure Analysis
The molecular structure of pyrazolo[3,4-b]pyridines, including 1-cyclohexyl-3,4,6-trimethyl derivatives, is characterized by their heterocyclic framework which allows for various substituent modifications. Detailed structural elucidations are achieved through spectral analysis and quantum studies, providing insights into the electronic and spatial configurations of these molecules (Halim & Ibrahim, 2022).
Chemical Reactions and Properties
These compounds participate in a wide range of chemical reactions, reflecting their reactive nature. For example, cyclocondensation reactions are common for synthesizing pyrazolo[3,4-b]pyridines, where various nucleophilic and electrophilic components are involved to construct the heterocyclic core with desired functional groups (Dubovtsev et al., 2017).
properties
IUPAC Name |
1-cyclohexyl-3,4,6-trimethylpyrazolo[3,4-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3/c1-10-9-11(2)16-15-14(10)12(3)17-18(15)13-7-5-4-6-8-13/h9,13H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTKOXSMVRIQUKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=NN2C3CCCCC3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.